Cas no 53303-84-7 (9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-)

9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- structure
53303-84-7 structure
Product Name:9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
CAS No:53303-84-7
MF:C10H11N4O6P
MW:314.191302537918
CID:375629
PubChem ID:14258195
Update Time:2025-04-19

9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
    • (4aR,6R,7R,7aS)-2-hydroxy-2-oxo-6-purin-9-yl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
    • CPUMP SODIUM SALT
    • PURINE RIBOSIDE- 3', 5'- CYCLIC MONOPHOSPHATE ( CPUMP )
    • 6-Desamino-cycl amp
    • 9beta-D-Ribofuranosylpurine cyclic 3',5'-phosphate
    • Purineriboside 3',5'-monophosphate
    • purine riboside-3',5'-cyclic monophosphate
    • 2,7-Dihydroxy-6-(9H-purin-9-yl)tetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
    • 6SX
    • 53303-84-7
    • 6-desamino-cAMP
    • (4aR,6R,7R,7aS)-2,7-dihydroxy-6-(9H-purin-9-yl)tetrahydro-2H,4H-2lambda(5)-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
    • 9-(3,5-O-Phosphinico-beta-D-ribofuranosyl)-9H-purine
    • Q27157937
    • cPuMP
    • CHEBI:84626
    • DTXSID90967895
    • 9H-Purine, 9-(3,5-O-phosphinico-beta-D-ribofuranosyl)-
    • Inchi: 1S/C10H11N4O6P/c15-7-8-6(2-18-21(16,17)20-8)19-10(7)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15H,2H2,(H,16,17)/t6-,7-,8-,10-/m1/s1
    • InChI Key: AVSJXTVPIHQRPY-FDDDBJFASA-N
    • SMILES: P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C=NC=NC3=4)O2)O)O1

Computed Properties

  • Exact Mass: 336.02400
  • Monoisotopic Mass: 314.04162108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 141.46000
  • LogP: 0.03860

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